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Foreword

In the landscape of chemical research and development, particularly within the pharmaceutical
and materials science sectors, the utility of highly branched alkanes is increasingly recognized.
Their unique physicochemical properties, born from their distinct molecular architecture, render
them valuable as solvents, standards, and formulation excipients. This guide focuses on a
specific C10 isomer, 2,2,3,4-tetramethylhexane, providing a comprehensive technical
overview for scientists and professionals. While this molecule may not be a household name,
its structural characteristics offer a compelling case study in the structure-property relationships
that govern the behavior of saturated hydrocarbons. This document serves as a centralized
repository of its known properties, safety considerations, and potential applications, aiming to
equip researchers with the foundational knowledge required for its effective and safe utilization.

Chemical Identity and Molecular Structure

2,2,3,4-Tetramethylhexane is a saturated, branched-chain alkane. Its systematic IUPAC name
clearly defines its structure: a six-carbon hexane main chain with four methyl group
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substituents at the second, third, and fourth positions.
CAS Number: 52897-08-2[1][2]

Molecular Formula: CioH22[1][2]

Molecular Weight: 142.28 g/mol [1]

The structural arrangement of 2,2,3,4-tetramethylhexane, with its quaternary and tertiary
carbon centers, results in a compact and sterically hindered molecule. This has profound
implications for its physical and chemical properties, distinguishing it from its linear and less-
branched isomers.

Caption: 2D Chemical Structure of 2,2,3,4-Tetramethylhexane

Physicochemical Properties

The high degree of branching in 2,2,3,4-tetramethylhexane significantly influences its bulk
properties. The data presented below is a consolidation of available information from various
chemical databases. It is important to note that minor discrepancies may exist between sources
due to different measurement conditions.

Property Value Source(s)
Boiling Point 155 °C [3]
Density 0.755 g/mL [3]
Refractive Index 1.422 [3]
Molar Volume 188.5 mL/mol [3]
Critical Temperature 323°C [3]
Critical Pressure 19.2 atm [3]
Molecular Refractive Power 47.94 mL/mol [3]

The compact structure of 2,2,3,4-tetramethylhexane limits the surface area available for
intermolecular van der Waals forces, resulting in a lower boiling point compared to its linear
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isomer, n-decane (174 °C).

Synthesis of Highly Branched Alkanes: A General
Overview

While a specific, detailed laboratory synthesis protocol for 2,2,3,4-tetramethylhexane is not
readily available in the surveyed literature, the general principles for synthesizing highly
branched alkanes are well-established, particularly in the context of fuel science and organic
chemistry. These methods typically involve the catalytic rearrangement or assembly of smaller
hydrocarbon units.

Industrial-Scale Synthesis

The large-scale production of branched alkanes is primarily driven by the fuel industry to
increase the octane rating of gasoline. The main processes include:

» Alkylation: This process combines light iso-paraffins (like isobutane) with light olefins (like
propylene and butenes) in the presence of a strong acid catalyst, such as sulfuric acid or
hydrofluoric acid. The reaction proceeds through a carbocation mechanism, leading to the
formation of a mixture of highly branched alkanes.

o Isomerization: Linear or slightly branched alkanes are converted into their more highly
branched isomers by passing them over a solid acid catalyst, often a chlorinated alumina or
a zeolite, sometimes promoted with a noble metal like platinum. The mechanism involves the
formation of carbocation intermediates that undergo skeletal rearrangement.

o Catalytic Cracking: Heavier hydrocarbon fractions are broken down into smaller, more
valuable molecules, including branched alkanes, by using high temperatures and a catalyst.

Laboratory-Scale Synthesis Approaches

For the targeted synthesis of a specific highly branched alkane like 2,2,3,4-tetramethylhexane
in a laboratory setting, more precise methods would be employed. A plausible, though not
explicitly documented, synthetic route could involve:

o Grignard Reactions: The coupling of appropriate alkyl halides with Grignard reagents can be
used to construct the carbon skeleton. For instance, the reaction of a sterically hindered
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Grignard reagent with a suitable alkyl halide could be a potential step.

o Alkene Alkylation or Dimerization: The controlled dimerization or alkylation of smaller,
branched alkenes in the presence of an acid catalyst could potentially yield the desired C10
backbone. Subsequent hydrogenation would then produce the final saturated alkane.

It is important to note that the synthesis of a specific, highly branched alkane with high purity
often presents challenges due to the potential for multiple side reactions and the formation of
various isomers.

Spectroscopic Characterization

Experimental spectroscopic data (*H NMR, 3C NMR, MS, IR) for 2,2,3,4-tetramethylhexane is
not widely published in public databases. However, based on its known structure, the expected
spectral features can be predicted.

e H NMR: The proton NMR spectrum is expected to be complex due to the presence of
multiple, chemically non-equivalent methyl, methylene, and methine protons. The high
degree of branching would lead to overlapping signals in the aliphatic region (typically 0.8 -
1.7 ppm).

e 13C NMR: The carbon NMR spectrum would be a more definitive tool for structural
confirmation. Due to the molecule's asymmetry, ten distinct signals would be expected,
corresponding to each of the ten carbon atoms in unique chemical environments.

o Mass Spectrometry (MS): In an electron ionization mass spectrum, 2,2,3,4-
tetramethylhexane would likely exhibit a molecular ion peak (M*) at m/z 142. The
fragmentation pattern would be characterized by the loss of small alkyl fragments, with
particularly stable tertiary and quaternary carbocations leading to prominent fragment ions.

e Infrared (IR) Spectroscopy: The IR spectrum would be typical of a saturated alkane, showing
strong C-H stretching vibrations just below 3000 cm~t and C-H bending vibrations around
1465 cm~t and 1375 cm~1. The spectrum would lack bands associated with functional
groups like C=0, O-H, or C=C.

Applications and Relevance for Researchers
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Highly branched alkanes, such as 2,2,3,4-tetramethylhexane, serve several important
functions in research and development, including in the pharmaceutical industry.

Inert Solvents and Media: Their chemical inertness and ability to dissolve nonpolar
compounds make them suitable as solvents for reactions involving sensitive reagents.

High-Performance Lubricants and Fluids: The compact and branched structure can impart
desirable viscosity and thermal stability properties for use in specialized lubricants and
hydraulic fluids.

Reference Standards in Analytical Chemistry: Due to their well-defined structure and
properties, they can be used as reference standards in techniques like gas chromatography
for the analysis of complex hydrocarbon mixtures.

Excipients in Pharmaceutical Formulations: While not as common as other excipients, highly
branched alkanes can be used in topical and other formulations to modify texture, viscosity,
and solvency. Their hydrophobic nature makes them potentially useful for dissolving lipophilic
active pharmaceutical ingredients (APIs). Semifluorinated alkanes, which share some
structural similarities, are being explored as carriers for drug delivery due to their ability to
dissolve lipophilic drugs and their favorable safety profile.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,2,3,4-tetramethylhexane is not readily available.
However, based on the data for similar C10 branched alkanes, a general safety profile can be
inferred. It is crucial to handle this compound in a well-ventilated area, preferably within a
chemical fume hood, and to wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat.

General Hazards:

o Flammability: Like other alkanes, 2,2,3,4-tetramethylhexane is expected to be a flammable
liquid. Keep away from open flames, sparks, and other sources of ignition.

 Inhalation: Inhalation of high concentrations of vapors may cause dizziness, drowsiness, and
headache.
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» Skin and Eye Contact: May cause mild skin and eye irritation upon direct contact.
Handling and Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from oxidizing agents.

e Ground and bond containers when transferring material to prevent static discharge.

In case of a spill, eliminate all ignition sources, ventilate the area, and absorb the spill with an
inert material. Dispose of the waste in accordance with local, state, and federal regulations.

Conclusion

2,2,3,4-Tetramethylhexane, with its distinct highly branched structure, exemplifies a class of
compounds whose utility is derived from their fundamental physicochemical properties. While
not a common laboratory reagent, its characteristics make it a person of interest in fields
requiring specialized solvents, reference materials, or formulation components. This guide has
provided a consolidated overview of its identity, properties, and safety considerations, drawing
from available data to offer a valuable resource for researchers and professionals. Further
investigation into its specific synthesis and applications, particularly in drug development,
would be a valuable contribution to the broader understanding and utilization of highly
branched alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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